5-[(2-bromobenzyl)oxy]-4-ethyl-7-methyl-2H-chromen-2-one

• IUPAC Name: 5-[(2-bromophenyl)methoxy]-4-ethyl-7-methylchromen-2-one
• InChI: InChI=1S/C19H17BrO3/c1-3-13-10-18(21)23-17-9-12(2)8-16(19(13)17)22-11-14-6-4-5-7-15(14)20/h4-10H,3,11H2,1-2H3
• InChI Key: DENRSISUURLQQU-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC(=O)OC2=C1C(=CC(=C2)C)OCC3=CC=CC=C3Br
• Molecular Formula: C19H17BrO3
• Molecular Weight: 373.2 g/mol

Description

5-[(2-bromobenzyl)oxy]-4-ethyl-7-methyl-2H-chromen-2-one is a useful research compound. Its molecular formula is C19H17BrO3 and its molecular weight is 373.2 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 372.03611 g/mol and the complexity rating of the compound is 462. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Chemical Transformations

• Palladium-Catalyzed Transformations : An efficient domino palladium-catalyzed transformation methodology has been developed for the synthesis of chromenes, including derivatives similar to "5-[(2-bromobenzyl)oxy]-4-ethyl-7-methyl-2H-chromen-2-one", showcasing a route involving a five-membered palladacycle formation leading to intermolecular homocoupling and intramolecular C-O bond formation (Mahendar & Satyanarayana, 2014).
• Photochromic Behaviour : The synthesis and investigation of photochromic behavior of methyl-induced linear and angular thieno-2H-chromenes have been reported, highlighting their potential in material science for applications requiring reversible light-induced changes in properties (Queiroz et al., 2003).

Biological Activities

• Anticancer and Inhibitory Activities : Research into chromone derivatives has identified certain compounds as potent and selective inhibitors of drug efflux pumps, such as ABCG2, which are critical in cancer resistance, highlighting their potential in overcoming drug resistance in cancer therapy (Winter et al., 2013).
• Antioxidant and Anti-inflammatory Properties : A study on bromophenols derived from red algae, similar in structural motifs to chromen derivatives, demonstrated significant antioxidant and anti-inflammatory activities, suggesting potential applications in pharmacology and nutraceuticals (Olsen et al., 2013).

Synthetic Methodologies

• Ultrasound-Promoted Synthesis : The rapid synthesis of novel thiazole derivatives bearing a coumarin nucleus under ultrasound irradiation has been successfully implemented, demonstrating the potential of ultrasonic waves in facilitating organic synthesis, which could be applicable to the synthesis of "this compound" derivatives (Gomha & Khalil, 2012).

Catalysis and Green Chemistry

• Electrocatalytic Multicomponent Assembling : An electrocatalytic multicomponent chain transformation method has been developed for the synthesis of 2-amino-4H-pyrans and tetrahydro-4H-chromenes, showcasing an efficient approach to synthesizing complex molecules under mild conditions, which could be adapted for the synthesis of "this compound" derivatives (Vafajoo et al., 2014).